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Compound of Interest

2-(4-
Compound Name:
Methylbenzylidene)malononitrile

Cat. No.: B052347

An In-depth Technical Guide to the Crystal Structure of 2-(4-Methylbenzylidene)malononitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystal structure of 2-(4-
methylbenzylidene)malononitrile, a compound of interest in synthetic chemistry and
potentially in drug design, given the pharmacological activity of related
benzylidenemalononitrile derivatives. This document compiles crystallographic data,
experimental protocols for synthesis and crystallization, and a visual representation of the
experimental workflow. The molecule, with the chemical formula C11HsNz, is noted to be
approximately planar.[1][2] In its crystalline form, molecules are arranged in a head-to-talil
stacking fashion.[1][2] Notably, there are no significant intermolecular interactions observed in
the crystal structure.[1][2] Benzylidenemalononitrile derivatives are recognized as valuable
reagents in the creation of various heterocyclic compounds.[1][2]

Crystal Structure and Crystallographic Data

The crystal structure of 2-(4-methylbenzylidene)malononitrile was determined by single-
crystal X-ray diffraction. The compound crystallizes in a triclinic system with the P-1 space
group.[3] The molecule is nearly planar, with a root-mean-square deviation of 0.023 A for all
non-hydrogen atoms.[1][2]
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Table 1: Crystal Data and Structure Refinement
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Parameter Value Reference
Empirical Formula C11HsN2 [1]
Formula Weight (Mr) 168.19 [1]
Crystal System Triclinic [1]
Space Group P-1 [3]
Unit Cell Dimensions

a (A) 7.0043 (5) [1][2]
b (A) 7.5270 (5) [1][2]
c (A) 9.5396 (6) [1][2]
a (%) 106.757 (4) [11[2]
B () 96.592 (4) [1][2]
y (°) 105.204 (4) [11[2]
Volume (V) (A3) 454.75 (5) [1][2]
b 2 [1][2]
Data Collection

Diffractometer Bruker X8 APEX [1]
Radiation Mo Ka [1]
Temperature (K) 296 [1]
Measured Reflections 7629 [1]
Independent Reflections 1923 [1]
Rint 0.022 [1]
Refinement

R[F2 > 20(F?)] 0.046 [1]
WR(F?) 0.132 [1]
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Goodness-of-fit (S) 1.06 [1]

CCDC Number 1033522 [1]

Experimental Protocols
Synthesis of 2-(4-Methylbenzylidene)malononitrile

The synthesis of the title compound is achieved through a Knoevenagel condensation reaction.

[4]

Materials:

4-methylbenzaldehyde (10 mmol)

Malononitrile (10 mmol)

Phosphorus pentoxide (3.54 mmol)

Absolute ethanol (25 ml)

Petroleum ether

Crushed ice

Procedure:

In a 250 ml round-bottom flask, 4-methylbenzaldehyde, malononitrile, and phosphorus
pentoxide were combined in absolute ethanol.[1]

o The mixture was stirred mechanically for ten minutes.[1]

e The reaction mixture was then heated to reflux using a water bath, with the reaction progress
monitored by Thin Layer Chromatography (TLC).[1]

e Upon completion, the reaction mixture was poured onto crushed ice.[1]

« Stirring of the mixture resulted in the separation of the desired product.[1]
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e The solid product was collected by filtration, washed with petroleum ether, and dried.[1]

Crystallization

Single crystals suitable for X-ray diffraction were obtained by recrystallization from ethanol,
yielding block-like colorless crystals.[1] The reported melting point of the crystallized product is
404 K.[1][2]

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and crystallization of 2-(4-
methylbenzylidene)malononitrile.

Synthesis Crystallization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b052347#2-4-methylbenzylidene-malononitrile-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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